Cas no 876549-14-3 (2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile)

• Product Name: 2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile
• CAS No: 876549-14-3
• MF: C₁₃H₆BrClN₂O₃
• MW: 353.555341243744
• CID: 6505606
• PubChem ID: 2686812
• Update Time: 2025-10-28

2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile
• Z31253561
• 876549-14-3
• CHEMBL489160
• AKOS017262022
• EN300-1199795

• Inchi： 1S/C13H6BrClN2O3/c14-9-1-3-13(11(15)6-9)20-12-4-2-10(17(18)19)5-8(12)7-16/h1-6H
• InChI Key： GWCZMFUPMBZWQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 351.92503g/mol
• Monoisotopic Mass: 351.92503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile

2-(4-Bromo-2-chlorophenoxy)-5-nitrobenzonitrile: A Comprehensive Overview

The compound 2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile, identified by the CAS number 876549-14-3, is a highly specialized organic chemical with a complex structure and diverse applications. This compound belongs to the class of benzonitriles, which are widely used in various industries due to their unique chemical properties. The molecule consists of a benzonitrile core with substituents that include a phenoxy group and nitro functionalities, making it a versatile compound for research and industrial purposes.

The structural features of 2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile are critical to its functionality. The phenoxy group attached at the 2-position introduces electron-withdrawing effects, while the nitro group at the 5-position further enhances the electronic properties of the molecule. These substituents not only influence the compound's reactivity but also play a significant role in its solubility and stability. Recent studies have highlighted the importance of such substituent effects in determining the pharmacokinetic properties of benzonitriles, making this compound a valuable tool in drug discovery.

In terms of synthesis, 876549-14-3 is typically prepared through multi-step organic reactions involving nucleophilic aromatic substitution and oxidation processes. The synthesis pathway involves careful control of reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and reaction mechanisms to optimize the synthesis process, which has led to advancements in the production of similar compounds with enhanced efficiency.

The application of 2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile spans across multiple fields, including materials science, pharmaceuticals, and agrochemicals. In materials science, this compound has been utilized as a precursor for advanced polymers and high-performance materials due to its ability to form stable bonds under specific conditions. In pharmaceutical research, its unique electronic properties make it a promising candidate for drug development, particularly in targeting specific biological pathways.

Recent studies have also explored the use of this compound in agrochemical applications, where it has shown potential as an effective herbicide. Its ability to inhibit key enzymes involved in plant growth has been extensively studied, with researchers focusing on its selectivity and environmental impact. These findings underscore the importance of understanding the ecological implications of such compounds in agricultural practices.

In conclusion, 2-(4-bromo-2-chlorophenoxy)-5-nitrobenzonitrile, CAS number 876549-14-3, is a multifaceted compound with significant potential across various industries. Its structural complexity and unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific and industrial endeavors is expected to grow further.